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Compound of Interest

Compound Name: L-368,899 hydrochloride
Cat. No.: B10768304
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the intraperitoneal (IP) injection of L-
368,899 hydrochloride, a potent and selective non-peptide oxytocin receptor antagonist. The
following protocols and data have been synthesized from published research to facilitate
experimental consistency and success. L-368,899 is a valuable tool for investigating the role of
the oxytocin system in various physiological and behavioral processes.[1][2]

Quantitative Data Summary

For ease of comparison, the following table summarizes key quantitative data for the
preparation and administration of L-368,899 hydrochloride for intraperitoneal injection in
rodents.
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Parameter Value Species Notes Source
) As hydrochloride
Molecular Weight  627.68 g/mol N/A
salt
Solubility (Water)  Up to 100 mM N/A
Solubility
Up to 100 mM N/A
(DMSO0)
] Most common
Vehicle for ) ) )
o 0.9% Saline Mice, Rats vehicle for IP [31141[5]
Injection L
injection.
A suitable vehicle
for compounds
10% DMSO + with lower
40% PEG300 + aqueous
N/A - [6]
5% Tween 80 + solubility.
45% Saline Sonication is
recommended
for dissolution.
Effective IP Dose )
1-10 mg/kg Mice [BI4]151[7]
Range
Standard
Injection Volume <10 mL/kg Mice, Rats guideline for IP [8]
injections.
Injections were
Administration administered 30
Time (Pre- 30 minutes Mice minutes before [3]
testing) behavioral
testing.

Signaling Pathway of L-368,899 Hydrochloride
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Oxytocin L-368,899

Oxytocin Receptor (OTR)

G-protein Activation

:

Downstream Signaling Cascades

Physiological/Behavioral Effects

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

(Weigh L-368,899 Hydrochloride)

(Dissolve in 0.9% Saline)

(Vortex/Sonicate until Clear)

[Prepare Syringe with Correct Dose]
(Restrain Animal]

(Locate Injection Site (Lower Right Quadrant)]

[Insert Needle & Aspirate)
(Inject Solution]

[Withdraw Needle & Monitor Animal)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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